4-Methoxyphenyl 4-methylbenzenesulfonate
Overview
Description
4-Methoxyphenyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C14H14O4S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antimalarial and Anticancer Activities
4-Methoxyphenyl 4-methylbenzenesulfonate has been identified as a compound with selective antimalarial and anticancer properties. Research by Betts et al. (2006) indicates that related sulfones and sulfonic acid esters, including 4-methoxyphenyl 4-nitrobenzenesulfonate, demonstrate superior antimalarial capabilities and variable effects on human skin cancer cells (Betts et al., 2006).
Chemical Synthesis
The compound has been utilized in chemical synthesis. Pan et al. (2020) synthesized 3-Hydroxy-2-iodophenyl-(4-methylbenzenesulfonate) through a multi-step process, highlighting the compound's utility in complex chemical reactions (Pan et al., 2020).
Spectroscopic Studies
Kimber et al. (2003) investigated the 4- and 5-methoxy isomers of a related compound, focusing on their spectroscopic properties and interaction with Zn(II), illustrating the compound's potential in spectroscopic applications (Kimber et al., 2003).
Corrosion Inhibition
Ehsani et al. (2015) studied the inhibitory effects of a related compound on the corrosion of aluminum in acidic media, demonstrating the potential of this compound in materials science and engineering (Ehsani et al., 2015).
Nonlinear Optics
Yang et al. (2005) synthesized stilbazolium salts, including 4-N,N-dimethylamino-4′-N′-methylstilbazolium p-methoxybenzenesulfonate, for applications in nonlinear optics. This research underscores the compound's relevance in the field of photonics and optoelectronics (Yang et al., 2005).
Mechanism of Action
Target of Action
It is known to be a tosylate that can be used in the cross-coupling reaction of iodides, chlorides, and phosphine . This suggests that its targets could be these chemical groups or the molecules containing them.
Mode of Action
4-Methoxyphenyl 4-methylbenzenesulfonate interacts with its targets through a cross-coupling reaction . It has been shown to react with aryl chlorides and halides, forming reactive intermediates . These intermediates can then participate in further reactions, leading to the synthesis of complex molecules.
Result of Action
The molecular and cellular effects of this compound’s action are largely dependent on the specific reactions it is involved in. As it forms reactive intermediates with aryl chlorides and halides , it can lead to the synthesis of various complex molecules. The exact effects would depend on the nature of these molecules.
Properties
IUPAC Name |
(4-methoxyphenyl) 4-methylbenzenesulfonate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14O4S/c1-11-3-9-14(10-4-11)19(15,16)18-13-7-5-12(17-2)6-8-13/h3-10H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWHXPBFMWCDEB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601239553 | |
Record name | Phenol, 4-methoxy-, 1-(4-methylbenzenesulfonate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
278.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3899-91-0 | |
Record name | Phenol, 4-methoxy-, 1-(4-methylbenzenesulfonate) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3899-91-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Phenol, 4-methoxy-, 1-(4-methylbenzenesulfonate) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239553 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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